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Compound of Interest

Compound Name: 5-Chlorovaleric acid

Cat. No.: B053291

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for 5-
Chlorovaleric acid, including detailed operational and disposal plans to ensure a secure

laboratory environment.
Chemical Profile and Hazards

5-Chlorovaleric acid (CAS No. 1119-46-6), also known as 5-chloropentanoic acid, is a
colorless to pale yellow liquid with a pungent odor.[1] It is classified as a corrosive substance
that can cause severe burns to the skin, eyes, and respiratory tract upon contact or inhalation.
[2] Ingestion can lead to burns in the gastrointestinal tract.[2] It is crucial to handle this
chemical with appropriate precautions to mitigate these risks.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C5H9CIO2 [3]
Molecular Weight 136.58 g/mol [3]
Appearance .Cok.)rless to light yellow clear 3]

liquid
Melting Point 18 °C [3]
Density 1.170 g/mL at 20 °C [3]
Flash Point > 110 °C (> 230 °F) [2]
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 5-
Chlorovaleric acid to prevent exposure.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles and Face
Shield

Use tightly fitting safety
goggles.[4] For maximum
protection against splashes, a
full-face shield (minimum 8-

inch) is also required.[4][5]

Skin Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves.[2] Nitrile or butyl rubber
gloves are recommended for
handling acids.[6] Inspect

gloves before each use.

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[2] A lab coat, apron
(PVC), or a full-body suit
should be worn.[5][7]

Footwear

Closed-toe shoes are required.

For larger quantities or in case
of a spill, chemical-resistant

boots are recommended.[3][9]

Respiratory Protection

Respirator

All handling must be
conducted in a chemical fume
hood.[2] If exposure limits are
exceeded or irritation is
experienced, use a
NIOSH/MSHA-approved
respirator with an appropriate

cartridge for acid gases.[2][6]

Operational Plan: Handling 5-Chlorovaleric Acid

Adherence to a strict, step-by-step protocol is essential for the safe handling of 5-

Chlorovaleric acid.
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Pre-Operational Checks

» Verify Emergency Equipment: Ensure that a safety shower and an eyewash station are
readily accessible and in good working order.[2]

o Assemble PPE: Don all required personal protective equipment as detailed in the table
above.

o Prepare Work Area: Conduct all work in a certified chemical fume hood.[2] Ensure the work
area is clean and uncluttered.

o Gather Spill Control Materials: Have a chemical spill kit readily available, including an inert
absorbent material (e.g., vermiculite, sand, or cat litter) and a neutralizing agent for acids
(e.g., sodium bicarbonate or soda ash).[2][10]

Handling Procedure

e Transporting: When moving 5-Chlorovaleric acid, use a secondary container to prevent
spills.

o Dispensing: Carefully dispense the required amount, avoiding splashing. Keep the container
opening away from your face.

e Reactions: If using in a reaction, add it slowly to other reagents to control any exothermic
processes.

o Container Management: Keep the container tightly closed when not in use.[2]

Post-Handling Procedure

+ Decontamination: Wipe down the work surface with an appropriate cleaning agent.

 PPE Removal: Remove gloves and other PPE carefully to avoid skin contact.[7] Wash hands
thoroughly with soap and water after handling.[4]

o Storage: Store 5-Chlorovaleric acid in a cool, dry, well-ventilated area designated for
corrosive materials.[2] The recommended storage temperature is 2-8°C.[4]
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Emergency and Disposal Plans
First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ] ] ]
clothing and shoes.[2] Seek immediate medical

attention.[2]

Move the person to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If

Inhalation . . _ —
breathing has stopped, give artificial respiration.
[2] Seek immediate medical attention.[2]
Do NOT induce vomiting.[4] If the person is
] conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of milk or water.[2] Seek

immediate medical attention.[2]

Spill Response

In the event of a spill, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, but avoid creating airborne vapors.

Contain the Spill: Create a dike around the spill using an inert absorbent material.[10]

Neutralize (for acid spills): Cautiously apply a neutralizing agent like soda ash or sodium
bicarbonate from the outside of the spill inwards.[10][11]
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e Absorb: Once neutralized, absorb the residue with an inert material.[2]

o Collect and Package: Scoop the absorbed material into a suitable, labeled container for
hazardous waste.[12]

o Decontaminate: Clean the spill area with a mild detergent and water.[11]

Disposal Plan

5-Chlorovaleric acid and any contaminated materials must be treated as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams.[4]

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "5-Chlorovaleric acid."

o Disposal: All waste must be handled in accordance with local, state, and federal regulations.
[7] Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.[11]

Procedural Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pim-resources.coleparmer.com/sds/04866.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-chlorovaleric-acid.pdf
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://datasheets.scbt.com/sds/wpna/en/sc-226950.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 5-Chlorovaleric Acid
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Caption: Workflow for the safe handling and emergency response for 5-Chlorovaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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